Cas no 26329-66-8 (Butanoic acid, 4-chloro-3-hydroxy-)
26329-66-8 structure
Product Name:Butanoic acid, 4-chloro-3-hydroxy-
CAS No:26329-66-8
MF:C4H7ClO3
MW:138.549580812454
CID:1426483
PubChem ID:10129995
Update Time:2025-04-20
Butanoic acid, 4-chloro-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-chloro-3-hydroxy-
- 4-chloro-3-hydroxybutyric acid
- 26329-66-8
- SCHEMBL374298
- 4-chloro-3-hydroxybutanoic acid
- 95574-97-3
- 4-chloro-3-hydroxybutanoate
-
- Inchi: 1S/C4H7ClO3/c5-2-3(6)1-4(7)8/h3,6H,1-2H2,(H,7,8)
- InChI Key: AKDAXGMVRMXFOO-UHFFFAOYSA-N
- SMILES: ClCC(CC(=O)O)O
Computed Properties
- Exact Mass: 138.00841
- Monoisotopic Mass: 138.0083718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 83.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Butanoic acid, 4-chloro-3-hydroxy- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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